Cas no 2287298-41-1 (1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazol-5-ol)

• Product Name: 1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazol-5-ol
• CAS No: 2287298-41-1
• MF: C₈H₆F₃N₃O
• MW: 217.147951602936
• CID: 6300890
• PubChem ID: 165737550
• Update Time: 2025-06-13

1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 2287298-41-1
• EN300-6750099
• 1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazol-5-ol

• Inchi： 1S/C8H6F3N3O/c9-8(10,11)4-14-7-2-1-5(15)3-6(7)12-13-14/h1-3,15H,4H2
• InChI Key： NGSOSRYZLQNDGL-UHFFFAOYSA-N
• SMILES： FC(CN1C2C=CC(=CC=2N=N1)O)(F)F

Computed Properties

• Exact Mass: 217.04629631g/mol
• Monoisotopic Mass: 217.04629631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.9Ų

Additional information on 1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazol-5-ol

Comprehensive Overview of 1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazol-5-ol (CAS No. 2287298-41-1)

1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazol-5-ol (CAS No. 2287298-41-1) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of the trifluoroethyl group and the benzotriazole core makes this molecule a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets through hydrogen bonding and hydrophobic interactions.

In recent years, the demand for fluorinated compounds like 1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazol-5-ol has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of fluorine in medicinal chemistry, a topic frequently searched in academic and industrial circles. The compound’s CAS No. 2287298-41-1 is often queried in databases such as PubChem and Reaxys, reflecting its relevance in high-value chemical synthesis.

The synthesis of 1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazol-5-ol typically involves multi-step reactions, including alkylation of the benzotriazole scaffold with 2,2,2-trifluoroethyl reagents. Optimizing these processes is a hot topic in green chemistry, as researchers seek to reduce waste and improve atom economy. This resonates with the broader industry focus on sustainable synthesis, a keyword frequently associated with this compound in scientific literature.

Beyond pharmaceuticals, 1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazol-5-ol has potential applications in material science, particularly in the development of advanced polymers and photoactive materials. Its benzotriazole moiety is known for UV absorption properties, making it a candidate for light-stabilizing additives. This connects to trending searches on high-performance materials and UV stabilizers, highlighting its cross-disciplinary utility.

Analytical characterization of this compound often employs techniques like NMR spectroscopy, mass spectrometry, and HPLC, which are critical for ensuring purity and structural integrity. These methods are frequently discussed in forums and publications, as quality control remains a priority for end-users. The compound’s CAS No. 2287298-41-1 serves as a unique identifier in regulatory and safety documentation, underscoring its importance in compliance-driven industries.

In summary, 1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazol-5-ol represents a compelling case study in modern chemical innovation. Its dual relevance in life sciences and material engineering positions it as a compound of enduring interest, bridging gaps between academia and industrial applications. As research progresses, its role in addressing challenges like drug resistance and material degradation will likely expand, further solidifying its place in the scientific lexicon.